Cas no 2228718-42-9 (1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile
• CAS No: 2228718-42-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6518938
• PubChem ID: 165764775
• Update Time: 2025-05-25

1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile
• EN300-2000825
• 2228718-42-9

• Inchi： 1S/C10H15NO/c1-9(4-6-12-7-5-9)10(8-11)2-3-10/h2-7H2,1H3
• InChI Key： VTHBMYJRWCJYGU-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1(C#N)CC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33Ų

Additional information on 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile (CAS: 2228718-42-9)

1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile (CAS: 2228718-42-9) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and tetrahydropyran (oxane) structural motifs, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of significant scientific interest.

The synthesis of 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile involves multi-step organic reactions, often employing advanced catalytic methods to achieve high yields and purity. Recent publications have highlighted innovative synthetic routes that optimize the efficiency and scalability of its production. For instance, a 2023 study demonstrated a novel palladium-catalyzed cyclopropanation reaction, which significantly improved the stereoselectivity and yield of the compound. These advancements are critical for its potential use in large-scale pharmaceutical manufacturing.

In terms of biological activity, preliminary research suggests that 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile exhibits notable interactions with specific enzymatic targets, particularly those involved in inflammatory pathways. A recent in vitro study published in the Journal of Medicinal Chemistry revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular mechanisms underlying its biological effects. Researchers have identified key structural features of the compound that contribute to its binding affinity and selectivity for target proteins. These insights are invaluable for the rational design of derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic profile by modifying its chemical structure while preserving its therapeutic activity.

In conclusion, 1-(4-methyloxan-4-yl)cyclopropane-1-carbonitrile (CAS: 2228718-42-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic potential will likely yield significant contributions to the field of medicinal chemistry in the coming years.